2-(1,3-benzodioxol-5-yl)-N-(3-bromo-4-methoxybenzyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(3-bromo-4-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C17H18BrNO3/c1-20-15-4-3-13(8-14(15)18)10-19-7-6-12-2-5-16-17(9-12)22-11-21-16/h2-5,8-9,19H,6-7,10-11H2,1H3
• InChI Key: RQPOKEOUHNXSGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCCC2=CC3=C(C=C2)OCO3)Br
• Molecular Formula: C17H18BrNO3
• Molecular Weight: 364.2 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(3-bromo-4-methoxybenzyl)ethanamine, commonly known as "2C-B-Br", is a synthetic psychoactive substance belonging to the phenethylamine class of compounds. It is a derivative of the popular recreational drug 2C-B, which is known for its hallucinogenic and empathogenic effects. 2C-B-Br was first synthesized in 2006 by a team of researchers at Purdue University, and since then, it has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2C-B-Br is not fully understood, but it is believed to act on the serotonin system in the brain. Specifically, it is thought to bind to the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. By modulating this receptor, 2C-B-Br may produce its psychoactive effects and potential therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-B-Br are similar to those of other phenethylamines, including increased heart rate, blood pressure, and body temperature. It also produces psychedelic effects, such as altered perception, enhanced mood, and changes in thought processes. Additionally, 2C-B-Br has been shown to increase the release of certain neurotransmitters, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-B-Br in laboratory experiments is its relatively low toxicity profile compared to other psychoactive substances. This makes it a safer option for researchers to use in animal studies and other preclinical research. Additionally, its simple synthesis method and availability make it a viable option for large-scale production. However, one limitation of using 2C-B-Br is its limited research history, as it is a relatively new compound. This means that its long-term effects and potential risks are not fully understood.

Future Directions

There are several potential future directions for research on 2C-B-Br. One area of interest is its potential use in the treatment of chronic pain, as it has been shown to have analgesic properties in animal studies. Additionally, further research could explore its effects on the serotonin system and its potential use in the treatment of mood disorders. Finally, future studies could investigate the safety and efficacy of 2C-B-Br in humans, which could lead to its potential use as a therapeutic agent.

Scientific Research Applications

2C-B-Br has been the subject of several scientific studies, with researchers exploring its potential therapeutic applications in various fields. One study found that the compound has analgesic properties, making it a potential candidate for the treatment of chronic pain. Another study investigated its effects on the central nervous system, showing that it has a lower toxicity profile than other psychoactive substances. Additionally, 2C-B-Br has been studied for its potential use in the treatment of depression, anxiety, and post-traumatic stress disorder.